Cas no 1249529-58-5 ((3-Ethoxy-4-methoxyphenyl)methanesulfonamide)

• Product Name: (3-Ethoxy-4-methoxyphenyl)methanesulfonamide
• CAS No: 1249529-58-5
• MF: C₁₀H₁₅NO₄S
• MW: 245.2954018116
• CID: 5281826
• PubChem ID: 115000010
• Update Time: 2023-08-25

(3-Ethoxy-4-methoxyphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1249529-58-5
• (3-ethoxy-4-methoxyphenyl)methanesulfonamide
• EN300-679732
• (3-Ethoxy-4-methoxyphenyl)methanesulfonamide

• Inchi： 1S/C10H15NO4S/c1-3-15-10-6-8(7-16(11,12)13)4-5-9(10)14-2/h4-6H,3,7H2,1-2H3,(H2,11,12,13)
• InChI Key： PYCCYXVVKJQYDI-UHFFFAOYSA-N
• SMILES： S(CC1C=CC(=C(C=1)OCC)OC)(N)(=O)=O

Computed Properties

• Exact Mass: 245.07217913g/mol
• Monoisotopic Mass: 245.07217913g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 298
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 87Ų